4-(1,4-diazepan-1-yl)-N,N-dimethylpyrimidin-2-amine

• Molecular Formula: C11H19N5
• Molecular Weight: 221.30 g/mol
• IUPAC Name: 4-(1,4-diazepan-1-yl)-N,N-dimethylpyrimidin-2-amine
• InChI: InChI=1S/C11H19N5/c1-15(2)11-13-6-4-10(14-11)16-8-3-5-12-7-9-16/h4,6,12H,3,5,7-9H2,1-2H3
• InChI Key: HQZAYCXIEHKGBJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=CC(=N1)N2CCCNCC2

Description

4-(1,4-diazepan-1-yl)-N,N-dimethylpyrimidin-2-amine is a compound that belongs to the class of diazepanes, which are seven-membered nitrogen-containing heterocycles. These compounds have gained significant attention due to their diverse biological properties and pharmaceutical importance .

Preparation Methods

The synthesis of 4-(1,4-diazepan-1-yl)-N,N-dimethylpyrimidin-2-amine can be achieved through various synthetic routes. One common method involves the reaction of 1,4-diazepane with N,N-dimethylpyrimidin-2-amine under specific reaction conditions. Industrial production methods often employ catalytic processes to enhance yield and purity .

Chemical Reactions Analysis

4-(1,4-diazepan-1-yl)-N,N-dimethylpyrimidin-2-amine undergoes several types of chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This compound can undergo nucleophilic substitution reactions, often using reagents like alkyl halides or acyl chlorides. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-(1,4-diazepan-1-yl)-N,N-dimethylpyrimidin-2-amine has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored for its potential therapeutic effects in treating various diseases.

Industry: The compound is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 4-(1,4-diazepan-1-yl)-N,N-dimethylpyrimidin-2-amine involves its interaction with specific molecular targets and pathways. It may act on enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

4-(1,4-diazepan-1-yl)-N,N-dimethylpyrimidin-2-amine can be compared with other similar compounds, such as:

• 2-(1,4-Diazepan-1-yl)-6-isopropyl-4-pyrimidinol
• 1-(4,6-Diisopropylpyrimidin-2-yl)-1,4-diazepane hydrochloride
• 1-Ethyl-2-isopropyl-1,4-diazepane dihydrochloride These compounds share structural similarities but may differ in their specific chemical properties and biological activities .